Cas no 17429-36-6 (1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one)
17429-36-6 structure
Product Name:1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one
CAS No:17429-36-6
MF:C13H14O
MW:186.249663829803
MDL:MFCD00087385
CID:1033756
PubChem ID:317675
Update Time:2024-11-01
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
- 4-Methyl-4-phenyl-cyclohex-2-enone
- 4-METHYL-4-PHENYLCYCLOHEX-2-ENONE
- 4-Methyl-4-phenyl-2-cyclohexen-1-one
- 6-Phenyl-6-methyl-1-cyclohexene-3-one
- 4-Phenyl-4-methyl-2-cyclohexene-1-one
- 4-methyl-4-phenylcyclohex-2-en-1-one
- 2-Cyclohexen-1-one, 4-methyl-4-phenyl-
- NTASQMWLMVNJSS-UHFFFAOYSA-N
- NSC250970
- NE41405
- RL02232
- AK132206
- 4-Methyl-4-phenyl-2-cyclohexen-1-one #
- ST24038087
- 17429-36-6
- SCHEMBL8873535
- C73334
- EN300-109873
- A881705
- J-515752
- DS-6977
- MFCD00087385
- CS-0153769
- 1-Methyl-2,3-dihydro[1,1'-biphenyl]-4(1H)-one
- AKOS016844447
- 4-METHYL-4-PHENYL-2-CYCLOHEXEN-1-ONE, (+/-)
- DTXSID90938489
- NSC-250970
- 51020-13-4
- DS-005447
- DB-306055
- 4-methyl-4-phenyl-cyclohex-2-en-1-one
- 1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one
-
- MDL: MFCD00087385
- Inchi: 1S/C13H14O/c1-13(9-7-12(14)8-10-13)11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3
- InChI Key: NTASQMWLMVNJSS-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C)(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 186.10452
- Monoisotopic Mass: 186.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2.9
Experimental Properties
- PSA: 17.07
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DV654-250mg |
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one |
17429-36-6 | 98% | 250mg |
1101CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DV654-50mg |
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one |
17429-36-6 | 98% | 50mg |
275.0CNY | 2021-07-12 | |
| Alichem | A019120460-1g |
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one |
17429-36-6 | 98% | 1g |
400.00 USD | 2021-06-16 | |
| Chemenu | CM125985-1g |
1-methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one |
17429-36-6 | 98% | 1g |
$206 | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DV654-200mg |
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one |
17429-36-6 | 98% | 200mg |
910.0CNY | 2021-07-12 | |
| Apollo Scientific | OR958636-250mg |
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one |
17429-36-6 | 98% | 250mg |
£233.00 | 2025-02-20 | |
| Apollo Scientific | OR958636-1g |
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one |
17429-36-6 | 98% | 1g |
£581.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P42100-1g |
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one |
17429-36-6 | 1g |
¥1496.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P42100-250mg |
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one |
17429-36-6 | 250mg |
¥596.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P42100-100mg |
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one |
17429-36-6 | 100mg |
¥656.0 | 2021-09-08 |
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
17429-36-6 (1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one) Related Products
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- 1207111-35-0(4-Benzyl-4-methylcyclohex-2-enone)
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